Cas no 917381-61-4 (5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine)

• Product Name: 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine
• CAS No: 917381-61-4
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• CID: 2856003
• PubChem ID: 16092758
• Update Time: 2025-06-07

5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

• QWOIVDHOVWSDTO-UHFFFAOYSA-N
• A1-39962
• 2-phenyl-4-(trifluoromethyl)aniline
• 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine
• 2-amino-5-(trifluoromethyl)biphenyl
• SCHEMBL3792211
• 917381-61-4

• Inchi： 1S/C13H10F3N/c14-13(15,16)10-6-7-12(17)11(8-10)9-4-2-1-3-5-9/h1-8H,17H2
• InChI Key： QWOIVDHOVWSDTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 237.07653381Da
• Monoisotopic Mass: 237.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine

Introduction to 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine (CAS No. 917381-61-4)

5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine, with the CAS number 917381-61-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl core and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine is defined by its aromatic biphenyl moiety and the trifluoromethyl group attached to one of the phenyl rings. The presence of these functional groups imparts specific physical and chemical properties that are crucial for its potential uses. For instance, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are desirable traits in drug design.

In recent years, 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine has been extensively studied for its biological activities. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its anti-cancer properties, 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a promising therapeutic candidate for treating inflammatory disorders.

The synthesis of 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the coupling of 2-bromoaniline with 4-trifluoromethylphenylboronic acid using palladium-catalyzed cross-coupling reactions. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its pharmaceutical applications, 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine has also found use in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the trifluoromethyl group enhances the electron-withdrawing ability of the molecule, which can improve the performance of these devices by facilitating charge transport and reducing recombination losses.

The safety profile of 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine is an important consideration for its practical applications. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with appropriate precautions to minimize exposure risks. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in both laboratory and industrial settings.

In conclusion, 5-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine (CAS No. 917381-61-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers valuable properties that make it a promising candidate for drug discovery and development as well as advanced material applications. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in modern scientific research.